N-(4,5-dihydro-1,3-thiazol-2-yl)-3,5-dimethyl-4-isoxazolecarboxamide

• IUPAC Name: N-(4,5-dihydro-1,3-thiazol-2-yl)-3,5-dimethyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C9H11N3O2S/c1-5-7(6(2)14-12-5)8(13)11-9-10-3-4-15-9/h3-4H2,1-2H3,(H,10,11,13)
• InChI Key: HZOJNBKMNWTKAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C(=O)NC2=NCCS2
• Molecular Formula: C9H11N3O2S
• Molecular Weight: 225.27 g/mol
• Solubility: >33.8 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(4,5-dihydro-1,3-thiazol-2-yl)-3,5-dimethyl-4-isoxazolecarboxamide, also known as DMTS, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as medicine, agriculture, and biotechnology. DMTS is a heterocyclic compound that consists of a thiazole and isoxazole ring, and it has been synthesized using various methods, which will be discussed in

Mechanism of Action

The mechanism of action of N-(4,5-dihydro-1,3-thiazol-2-yl)-3,5-dimethyl-4-isoxazolecarboxamide is not fully understood, but it is believed to involve the inhibition of the cyclooxygenase (COX) enzyme, which is involved in the production of prostaglandins, which are responsible for inflammation and pain. N-(4,5-dihydro-1,3-thiazol-2-yl)-3,5-dimethyl-4-isoxazolecarboxamide has also been shown to inhibit the growth of bacteria by disrupting their cell membranes.
Biochemical and Physiological Effects:
N-(4,5-dihydro-1,3-thiazol-2-yl)-3,5-dimethyl-4-isoxazolecarboxamide has been found to have a range of biochemical and physiological effects. In animal studies, N-(4,5-dihydro-1,3-thiazol-2-yl)-3,5-dimethyl-4-isoxazolecarboxamide has been shown to reduce inflammation and pain, as well as to inhibit the growth of bacteria. Furthermore, N-(4,5-dihydro-1,3-thiazol-2-yl)-3,5-dimethyl-4-isoxazolecarboxamide has been found to have antioxidant properties, which make it a potential candidate for the prevention of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(4,5-dihydro-1,3-thiazol-2-yl)-3,5-dimethyl-4-isoxazolecarboxamide is that it is relatively easy to synthesize, which makes it readily available for use in laboratory experiments. Furthermore, N-(4,5-dihydro-1,3-thiazol-2-yl)-3,5-dimethyl-4-isoxazolecarboxamide has been found to have low toxicity, which makes it a safe compound to use in laboratory experiments. However, one of the limitations of N-(4,5-dihydro-1,3-thiazol-2-yl)-3,5-dimethyl-4-isoxazolecarboxamide is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in different experimental settings.

Future Directions

There are many potential future directions for research on N-(4,5-dihydro-1,3-thiazol-2-yl)-3,5-dimethyl-4-isoxazolecarboxamide. One area of research could focus on the development of new drugs based on N-(4,5-dihydro-1,3-thiazol-2-yl)-3,5-dimethyl-4-isoxazolecarboxamide for the treatment of pain and inflammation. Another area of research could focus on the development of new antibiotics based on N-(4,5-dihydro-1,3-thiazol-2-yl)-3,5-dimethyl-4-isoxazolecarboxamide to combat antibiotic-resistant bacteria. Furthermore, research could be conducted to further investigate the mechanism of action of N-(4,5-dihydro-1,3-thiazol-2-yl)-3,5-dimethyl-4-isoxazolecarboxamide and its effects on different biological systems. Overall, N-(4,5-dihydro-1,3-thiazol-2-yl)-3,5-dimethyl-4-isoxazolecarboxamide has the potential to be a valuable compound for scientific research in various fields.

Scientific Research Applications

N-(4,5-dihydro-1,3-thiazol-2-yl)-3,5-dimethyl-4-isoxazolecarboxamide has been extensively studied for its potential applications in various scientific fields. In medicine, N-(4,5-dihydro-1,3-thiazol-2-yl)-3,5-dimethyl-4-isoxazolecarboxamide has been shown to have anti-inflammatory and analgesic properties, which make it a potential candidate for the development of new drugs to treat pain and inflammation. Furthermore, N-(4,5-dihydro-1,3-thiazol-2-yl)-3,5-dimethyl-4-isoxazolecarboxamide has been found to have antimicrobial properties, which make it a potential candidate for the development of new antibiotics.